N-(2-(6-((2,4-dichlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide

• IUPAC Name: N-[2-[6-[(2,4-dichlorophenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C22H19Cl2N5O2S/c1-31-17-6-3-14(4-7-17)22(30)25-11-10-20-27-26-19-8-9-21(28-29(19)20)32-13-15-2-5-16(23)12-18(15)24/h2-9,12H,10-11,13H2,1H3,(H,25,30)
• InChI Key: RMQQLIOYCSOHLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCCC2=NN=C3N2N=C(C=C3)SCC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C22H19Cl2N5O2S
• Molecular Weight: 488.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a triazolo[4,3-b]pyridazine ring, a thioether group, and a benzamide group. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, compounds with similar structures are often synthesized through multi-step reactions that involve the formation of the heterocyclic ring, followed by functionalization with the appropriate substituents.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The triazolo[4,3-b]pyridazine ring is a fused ring system that contains nitrogen atoms, which can participate in hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be influenced by the presence of the heterocyclic ring and the various functional groups. For example, the thioether group might be susceptible to oxidation, and the amide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and the ability to form hydrogen bonds could affect its solubility in different solvents.

Scientific Research Applications

Drug Design and Development

Lastly, the compound’s versatile scaffold makes it an excellent candidate for drug design and development. Its ability to bind with various receptors and enzymes can be exploited to create drugs with targeted actions for multiple diseases.

Each of these applications represents a unique field of research where N-(2-(6-((2,4-dichlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide could have a significant impact. .

Safety And Hazards

Without specific information, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling and storing it.

Future Directions

Future research could focus on exploring the biological activity of this compound and related structures. This could involve in vitro and in vivo studies to determine its potential therapeutic effects.